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Compound of Interest

3-Cyano-4-
Compound Name:
methylbenzenesulfonamide

cat. No.: B3382709

In-Depth Technical Guide to 3-Cyano-4-
methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological activities of 3-Cyano-4-methylbenzenesulfonamide, a
molecule of interest in medicinal chemistry and drug discovery. This document is intended to
serve as a foundational resource for researchers and professionals engaged in the
development of novel therapeutics.

Core Physicochemical Properties

While extensive experimental data for 3-Cyano-4-methylbenzenesulfonamide is not widely
available in public literature, key physicochemical parameters have been identified from
supplier information. Further experimental determination of properties such as melting point,
boiling point, and solubility is recommended for comprehensive characterization.

Table 1: Physicochemical Properties of 3-Cyano-4-methylbenzenesulfonamide
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Property Value Source
CAS Number 353468-48-1 [1]
Molecular Formula CsHsN202S [1]
Molecular Weight 196.23 g/mol [1]
_ CC1=C(C=C(C=C1)S(=0)
Canonical SMILES Inferred
(=O)N)C#N

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Cyano-4-
methylbenzenesulfonamide is not readily found in peer-reviewed literature. However, a
plausible synthetic route can be devised based on established methods for the synthesis of
similar aromatic sulfonamides and cyano-substituted aromatic compounds. A general two-step
approach is proposed below.

Proposed Synthetic Pathway:

A potential synthesis route could involve the diazotization of an amino-substituted precursor
followed by a Sandmeyer reaction to introduce the cyano group.
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Step 1: Diazotization

(B-Amino-4-methylbenzenesuIfonamide)

NaNOz, HCI
0-5°C

Gntermediate Diazonium Salt)

CuCN

Step 2: Sandmieyer Reaction

Benzenesulfonamide Inhibition Leads to Induces
Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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